Cas no 2172585-30-5 ({1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172585-30-5
• MF: C₈H₁₂F₂N₄
• MW: 202.204487800598
• CID: 5862166
• PubChem ID: 165602110
• Update Time: 2025-10-23

{1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1596940
• {[1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172585-30-5

• Inchi： 1S/C8H12F2N4/c1-11-4-6-7(8(9)10)14(13-12-6)5-2-3-5/h5,8,11H,2-4H2,1H3
• InChI Key： FJTAVCGDIMUFAC-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1C1CC1)F

Computed Properties

• Exact Mass: 202.10300272g/mol
• Monoisotopic Mass: 202.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Research Briefing on {1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS: 2172585-30-5)

The compound {1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS: 2172585-30-5) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the significance of the 1,2,3-triazole moiety in medicinal chemistry, owing to its stability, hydrogen bonding capacity, and ability to participate in click chemistry. The incorporation of a cyclopropyl group and a difluoromethyl group in the structure of {1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine further enhances its potential as a versatile scaffold for drug development. Researchers have explored its role as a building block for the synthesis of novel bioactive molecules, particularly in the context of targeting enzymes and receptors involved in various diseases.

One of the key findings in recent literature is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain kinases, suggesting its utility in the development of anti-inflammatory agents. Additionally, the difluoromethyl group has been shown to improve the metabolic stability of the compound, a critical factor in drug design.

Further investigations into the pharmacokinetic properties of {1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have revealed promising results. The compound exhibits favorable absorption and distribution profiles, making it a candidate for further optimization. Researchers are also exploring its potential as a prodrug, with modifications to the amine group to enhance bioavailability and target specificity.

In conclusion, {1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a promising scaffold in medicinal chemistry, with potential applications in the development of novel therapeutics. Ongoing research is focused on optimizing its structure to improve efficacy and reduce off-target effects. Future studies will likely explore its utility in combination therapies and its potential to address unmet medical needs in various disease areas.